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4-methoxypyridine-3-

carbothioamide

CAS No.: 435271-27-5

Cat. No.: B2901211

Get Quote

Introduction & Mechanistic Rationale
4-methoxypyridine-3-carbothioamide occupies a unique chemical space between the anti-

tubercular drug Ethionamide (2-ethylpyridine-4-carbothioamide) and the cytotoxic agent

Thionicotinamide (pyridine-3-carbothioamide).

Mechanistic Hypothesis
To design valid assays, we must interrogate two potential Mechanisms of Action (MOA):

The "Ethionamide" Pathway (Anti-TB): Thioamides often act as prodrugs requiring

bioactivation by the mycobacterial monooxygenase EthA. The activated radical forms an

adduct with NAD+, inhibiting the enoyl-ACP reductase InhA, effectively blocking mycolic acid

synthesis.

The "Thionicotinamide" Pathway (Mammalian Toxicity): The 3-carbothioamide position

mimics Nicotinamide. This can lead to the formation of toxic NAD analogs via NAD+
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glycohydrolase (CD38) or PARP enzymes, causing ATP depletion and cytotoxicity in

mammalian cells.

Experimental Goal: Determine if the 4-methoxy substituent directs selectivity toward bacterial

killing (InhA inhibition) or mammalian toxicity (NAD+ salvage interference).
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Caption: Dual mechanistic potential of pyridine-3-carbothioamides. Pathway A represents the

desired anti-tubercular efficacy; Pathway B represents off-target mammalian toxicity.

Experimental Workflow Summary
Assay Type Primary Readout Biological System Critical Endpoint

Primary Screen
Resazurin Microtiter

Assay (REMA)

M. tuberculosis

(H37Rv)
MIC₅₀ / MIC₉₀

Counter-Screen
Metabolic Viability

(MTT/ATP)
HepG2 or Vero Cells CC₅₀ (Cytotoxicity)

Functional
Intracellular

Replication
THP-1 Macrophages Log₁₀ CFU Reduction

Mechanistic NAD+ Quantification Mammalian Lysate NAD+/NADH Ratio

Protocol 1: Resazurin Microtiter Assay (REMA) for
M. tuberculosis
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Rationale: Thioamides are bacteriostatic/bactericidal. Resazurin (Alamar Blue) provides a

sensitive, colorimetric/fluorometric readout of metabolic activity, avoiding the radioactive

hazards of BACTEC systems.

Reagents & Materials[1][2][3][4][5][6][7][8]
Strain:M. tuberculosis H37Rv (or surrogate M. smegmatis mc²155 for BSL-2 screening).

Media: Middlebrook 7H9 broth supplemented with 10% OADC (Oleic acid, Albumin,

Dextrose, Catalase), 0.2% glycerol, and 0.05% Tween-80.

Compound: 4-methoxypyridine-3-carbothioamide (Dissolve in 100% DMSO to 10 mM

stock).

Controls:

Positive: Isoniazid (MIC ~0.05 µg/mL) or Ethionamide (MIC ~0.5 µg/mL).

Negative: 1% DMSO vehicle.

Indicator: Resazurin sodium salt (0.02% w/v in water).

Step-by-Step Methodology
Inoculum Preparation:

Grow Mtb H37Rv to mid-log phase (OD₆₀₀ 0.6–0.8).

Dilute culture in 7H9 media to a theoretical OD₆₀₀ of 0.001 (~10⁵ CFU/mL).

Plate Setup (96-well Black/Clear Bottom):

Add 100 µL of 7H9 media to all wells.

Serial Dilution: Add 100 µL of 4-OMe-P3C (200 µM) to Column 2. Perform 2-fold serial

dilutions across to Column 10. Discard final 100 µL.

Final Concentration Range: 100 µM down to 0.19 µM.
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Add 100 µL of diluted bacterial inoculum to all wells (Columns 2–11).

Column 11: Growth Control (Bacteria + DMSO).

Column 12: Sterility Control (Media only).

Incubation:

Seal plates with breathable membrane. Incubate at 37°C for 5 days (M. smegmatis: 24

hours).

Development:

Add 30 µL of Resazurin solution to each well.

Incubate for an additional 24–48 hours.

Readout: Measure Fluorescence (Ex 530 nm / Em 590 nm) or Visual Score (Blue = No

Growth, Pink = Growth).

Data Analysis:

Calculate % Inhibition:

Fit data to a Sigmoidal Dose-Response model (GraphPad Prism) to determine MIC₅₀.

Protocol 2: Mammalian Cytotoxicity & Selectivity
Index
Rationale: Pyridine-3-carbothioamides can be toxic to mammalian cells by depleting

intracellular NAD+. This assay establishes the Selectivity Index (SI = CC₅₀ / MIC₅₀).

Reagents
Cell Line: HepG2 (Liver model - metabolic competence) or Vero (Kidney epithelial).

Assay Kit: CellTiter-Glo® (Promega) - measures ATP as a proxy for viability.

Compound: Same DMSO stocks as Protocol 1.
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Methodology
Seeding: Seed HepG2 cells at 5,000 cells/well in 96-well white opaque plates. Incubate 24h

for attachment.

Treatment:

Remove media. Add fresh media containing 4-OMe-P3C (Range: 200 µM – 0.4 µM).

Include Puromycin (10 µg/mL) as a cytotoxic positive control.

Keep DMSO constant at 0.5%.

Incubation: Incubate for 72 hours at 37°C, 5% CO₂.

Readout:

Equilibrate plate to Room Temp (RT).

Add 100 µL CellTiter-Glo reagent. Shake 2 min. Incubate 10 min.

Measure Luminescence.

Calculation:

Determine CC₅₀ (Concentration causing 50% ATP loss).

Selectivity Index (SI):

Target: An SI > 10 is considered a promising hit; SI > 50 is ideal.

Protocol 3: Intracellular Macrophage Infection Assay
Rationale: M. tuberculosis is an intracellular pathogen. The compound must penetrate the host

macrophage membrane and remain active in the acidic phagosome.

Workflow Diagram
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Differentiation
THP-1 Monocytes + PMA (72h)

Infection
M. tuberculosis (MOI 1:1) for 4h

Wash & Kill
Remove extracellular bacteria (Amikacin)

Treatment
Add 4-OMe-P3C (1x, 5x, 10x MIC)

Lysis & Plating
Day 0, Day 3, Day 5

CFU Enumeration
Calculate Log Reduction
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Caption: Workflow for assessing intracellular efficacy of 4-methoxypyridine-3-
carbothioamide in THP-1 macrophages.

Key Procedural Nuances
Differentiation: Use Phorbol 12-myristate 13-acetate (PMA) (100 nM) to differentiate THP-1

monocytes into adherent macrophages.

Extracellular Killing: After infection, wash cells 3x with PBS and incubate with Amikacin (200

µg/mL) for 1 hour to kill non-phagocytosed bacteria. 4-OMe-P3C is then added after this

step.
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Lysis: Lyse macrophages using 0.05% SDS. Do not over-expose bacteria to SDS; dilute

immediately in PBS before plating on 7H11 agar.

Expected Results & Troubleshooting
Data Interpretation Table

Observation Interpretation Next Steps

High Potency (MIC < 2 µM),

Low Toxicity (SI > 50)
Lead Candidate

Proceed to DMPK and in vivo

efficacy.

High Potency (MIC < 2 µM),

High Toxicity (SI < 5)
General Toxin

Likely inhibiting mammalian

NAD+ synthesis. Discard or

modify structure.

Low Potency (MIC > 50 µM) Inactive / Prodrug Failure

The EthA enzyme may not

activate this specific analog.

Test in EthA over-expressing

strain.

Activity only in Macrophages Host-Directed Therapy

Compound may induce

autophagy or ROS in host cells

rather than killing bacteria

directly.

Troubleshooting
Precipitation: The 4-methoxy group increases lipophilicity compared to simple pyridine

amides. If precipitation occurs in media, add 10% Cyclodextrin (HP-β-CD) to the formulation.

Color Interference: 4-methoxypyridine derivatives can sometimes be autofluorescent. Always

include a "Compound Only" (no cells) control in fluorescence assays to subtract background.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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